Cas no 1363210-38-1 (Methyl 2-(6-(Trifluoromethyl)Pyridin-3-Yl)Acetate)

• Product Name: Methyl 2-(6-(Trifluoromethyl)Pyridin-3-Yl)Acetate
• CAS No: 1363210-38-1
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• MDL: MFCD23378473
• CID: 4590866
• PubChem ID: 71306086
• Update Time: 2025-05-20

Methyl 2-(6-(Trifluoromethyl)Pyridin-3-Yl)Acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(6-(Trifluoromethyl)Pyridin-3-Yl)Acetate
• Methyl 2-(6-(Trifluoromethyl)Pyridin-3-Yl)Acetate(WX618464)
• 3-Pyridineacetic acid, 6-(trifluoromethyl)-, methyl ester
• AS-68193
• MFCD23378473
• methyl 2-[6-(trifluoromethyl)pyridin-3-yl]acetate
• 1363210-38-1
• METHYL2-(6-(TRIFLUOROMETHYL)PYRIDIN-3-YL)ACETATE
• AKOS027255321
• Methyl 2-(6-trifluoromethyl-pyridin-3-yl)acetate
• DTXSID501197099
• CS-0035818

• MDL： MFCD23378473
• Inchi： 1S/C9H8F3NO2/c1-15-8(14)4-6-2-3-7(13-5-6)9(10,11)12/h2-3,5H,4H2,1H3
• InChI Key： HMZVFXFYWDERMR-UHFFFAOYSA-N
• SMILES： C1=NC(C(F)(F)F)=CC=C1CC(OC)=O

Computed Properties

• Exact Mass: 219.05071298g/mol
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2Ų

Additional information on Methyl 2-(6-(Trifluoromethyl)Pyridin-3-Yl)Acetate

Methyl 2-(6-(Trifluoromethyl)Pyridin-3-Yl)Acetate: A Comprehensive Overview

Methyl 2-(6-(Trifluoromethyl)Pyridin-3-Yl)Acetate, also known by its CAS number 1363210-38-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science. Recent studies have highlighted its role in various biological systems, making it a subject of intensive research.

The molecular structure of Methyl 2-(6-(Trifluoromethyl)Pyridin-3-Yl)Acetate is characterized by a pyridine ring substituted with a trifluoromethyl group at the 6-position and an acetate group at the 3-position. The trifluoromethyl group introduces electronic effects that enhance the compound's stability and reactivity, while the acetate group contributes to its solubility and bioavailability. These structural features make it a versatile molecule for both synthetic and biological applications.

Recent advancements in synthetic methodology have enabled the efficient synthesis of Methyl 2-(6-(Trifluoromethyl)Pyridin-3-Yl)Acetate. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production process. These methods not only improve yield but also reduce reaction time, making the compound more accessible for large-scale applications.

In terms of biological activity, Methyl 2-(6-(Trifluoromethyl)Pyridin-3-Yl)Acetate has demonstrated promising results in preclinical studies. It has been shown to exhibit selective inhibition against certain enzymes, making it a potential candidate for therapeutic interventions in diseases such as cancer and inflammatory disorders. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for drug discovery.

The application of Methyl 2-(6-(Trifluoromethyl)Pyridin-3-Yl)Acetate extends beyond pharmacology into materials science. Its unique electronic properties make it a valuable component in the development of advanced materials, such as organic semiconductors and sensors. Recent research has explored its use in creating high-performance organic electronics, leveraging its stability and reactivity under various conditions.

In conclusion, Methyl 2-(6-(Trifluoromethyl)Pyridin-3-Yl)Acetate (CAS No: 1363210-38-1) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its structural uniqueness, combined with recent advancements in synthesis and application, positions it as a key player in both academic research and industrial development.